Cas no 70-07-5 (Mephenoxalone)

• Product Name: Mephenoxalone
• CAS No: 70-07-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 33905
• PubChem ID: 6257
• Update Time: 2025-04-18

Mephenoxalone Chemical and Physical Properties

Names and Identifiers

• 5-((2-Methoxyphenoxy)methyl)oxazolidin-2-one
• 5-[(2-Methoxyphenoxy)methyl]-2-oxazolidinone
• Mephenoxalone
• MEPHENOXALONE,FACTORY'S SPECIFICATIONS
• 5-[(2-methoxyphenoxy)methyl]-1,3-oxazolidin-2-one
• Transpoise
• Methoxydon
• Lenetran TAB
• Mephenoxalone [INN:DCF]
• Lenetranat
• CHEBI:134916
• Metoxadon
• 5-[(o-Methoxyphenoxy)methyl]-2-oxazolidone
• Control-OM
• MEPHENOXALONE TREPIDONE
• Dorsiflex (TN)
• Q719694
• 5-(o-Methoxyphenoxymethyl)-2-oxazolidone
• Tox21_113149
• LS-100643
• Mefenoxalona
• 2-Oxazolidinone, 5-((2-methoxyphenoxy)methyl)-
• mephenoxalon-
• Dorsiflex
• 5-((2-METHOXYPHENOXY)METHYL)-2-OXAZOLIDINONE
• EINECS 200-723-3
• FT-0671011
• CHEMBL2104790
• 5-[(2-Methoxyphenoxy)methyl]-1,3-oxazolidin-2-one #
• Tox21_113149_1
• DB13754
• NCGC00182072-03
• Mephenoxalone (INN)
• Methoxadone
• MEPHENOXALONE [MART.]
• AHR 233
• BRN 0530698
• Mephenoxalonum
• UNII-CZ87T54W8W
• Methoxydone
• CZ87T54W8W
• Mephenoxalone [DCF:INN]
• 5-(o-Methoxyphenoxymethyl)-2-oxazolidinone
• A923493
• MEPHENOXALONE [INN]
• Placidex
• Dorsilon
• Riself
• Trepidone
• 5-({[2-(methyloxy)phenyl]oxy}methyl)-1,3-oxazolidin-2-one
• 70-07-5
• 2-Oxazolidinone, 5-[(o-methoxyphenoxy)methyl]-
• OM 518
• SCHEMBL5392
• MEPHENOXALONE [MI]
• Metoxadone
• NCGC00182072-02
• Xerene
• Alkapol peg-400
• D07318
• 2-Oxazolidinone, 5-((o-methoxyphenoxy)methyl)-
• CAS-70-07-5
• 2-Oxazolidinone, 5-[(2-methoxyphenoxy)methyl]-
• Methoxydon(E)
• MEPHENOXALONE [WHO-DD]
• AKOS016010058
• CL 27,319
• Ekilan
• 5-[(o-Methoxyphenoxy)Methyl]-2-oxazolidinone
• ZMNSRFNUONFLSP-UHFFFAOYSA-N
• DTXSID9023255
• Valans
• Lenetran
• Moderamin
• Mefenoxalona [INN-Spanish]
• AHR-233
• Mephenoxalonum [INN-Latin]
• OM-518
• Valanas
• 5-[(2-methoxyphenoxy) methyl]-1,3-oxazolidin-2-one
• DTXCID203255
• 5-[(2-Methoxyphenoxy)methyl]-1,3-oxazolidin-2-one, AldrichCPR
• 5-((o-Methylphenoxy)methyl)-2-oxazolidinone
• Tranpoise
• Mefenoxalone
• HY-126112
• CS-0090565
• NS00017273
• DA-65344
• N05BX01
• 200-723-3
• HY-126112R
• MEPHENOXALONE (MART.)
• Mefenoxalona (INN-Spanish)
• FM25063
• Mephenoxalone;5-(o-Methoxyphenoxymethyl)-2-oxazolidinone;Metoxadone
• Mephenoxalone (Standard)
• 5-[(2-Methoxyphenoxy)-methyl]-2-oxazolidinone
• Mephenoxalonum (INN-Latin)
• 5-((2-methoxyphenoxy)methyl)-1,3-oxazolidin-2-one

• MDL： MFCD00242850
• Inchi： 1S/C11H13NO4/c1-14-9-4-2-3-5-10(9)15-7-8-6-12-11(13)16-8/h2-5,8H,6-7H2,1H3,(H,12,13)
• InChI Key： ZMNSRFNUONFLSP-UHFFFAOYSA-N
• SMILES： O1C(NCC1COC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.2446 (rough estimate)
• Melting Point: 143-145°
• Boiling Point: 440°C at 760 mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.4960 (estimate)
• PSA: 56.79000
• LogP: 1.51120

Mephenoxalone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H332-H335
• Warning Statement： P261-P305+P351+P338
• Toxicity：LD50 orally in rats: 3820 ±17 mg/kg (Goldenthal)
• Storage Condition：Sealed in dry,2-8°C